(3,6-Dichloro-1-benzothiophen-2-yl)-(3-hydroxypiperidin-1-yl)methanone

• IUPAC Name: (3,6-dichloro-1-benzothiophen-2-yl)-(3-hydroxypiperidin-1-yl)methanone
• InChI: InChI=1S/C14H13Cl2NO2S/c15-8-3-4-10-11(6-8)20-13(12(10)16)14(19)17-5-1-2-9(18)7-17/h3-4,6,9,18H,1-2,5,7H2
• InChI Key: UDIHNGMARQVFMR-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)C2=C(C3=C(S2)C=C(C=C3)Cl)Cl)O
• Molecular Formula: C14H13Cl2NO2S
• Molecular Weight: 330.2 g/mol

Description

(3,6-Dichloro-1-benzothiophen-2-yl)-(3-hydroxypiperidin-1-yl)methanone, also known as JNJ-7925476, is a chemical compound that has been extensively studied for its potential use in scientific research. This compound belongs to the class of benzothiophenes and has been shown to have a variety of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of (3,6-Dichloro-1-benzothiophen-2-yl)-(3-hydroxypiperidin-1-yl)methanone involves its selective binding to the dopamine D3 receptor. This receptor is involved in the regulation of dopamine release in the brain and has been implicated in a variety of neurological disorders, including addiction and schizophrenia. By selectively targeting the D3 receptor, (3,6-Dichloro-1-benzothiophen-2-yl)-(3-hydroxypiperidin-1-yl)methanone has the potential to modulate dopamine release and affect behavior and physiology.
Biochemical and Physiological Effects
(3,6-Dichloro-1-benzothiophen-2-yl)-(3-hydroxypiperidin-1-yl)methanone has been shown to have a variety of biochemical and physiological effects, including the modulation of dopamine release in the brain, the regulation of locomotor activity, and the modulation of reward-related behavior. This compound has also been shown to have potential therapeutic effects in the treatment of addiction and other neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using (3,6-Dichloro-1-benzothiophen-2-yl)-(3-hydroxypiperidin-1-yl)methanone in scientific research is its high selectivity for the dopamine D3 receptor. This allows researchers to selectively target this receptor and study its effects on behavior and physiology. However, one limitation of this compound is its relatively low potency, which may require higher doses for effective modulation of dopamine release.

Future Directions

There are several future directions for research on (3,6-Dichloro-1-benzothiophen-2-yl)-(3-hydroxypiperidin-1-yl)methanone, including its potential use in the treatment of addiction and other neurological disorders. This compound may also have applications in the study of other dopamine receptors and their role in behavior and physiology. Additionally, further research is needed to optimize the synthesis and potency of (3,6-Dichloro-1-benzothiophen-2-yl)-(3-hydroxypiperidin-1-yl)methanone for use in scientific research.

Synthesis Methods

The synthesis of (3,6-Dichloro-1-benzothiophen-2-yl)-(3-hydroxypiperidin-1-yl)methanone involves several steps, including the reaction of 3,6-dichlorobenzothiophene with piperidine, followed by the addition of formaldehyde and reduction with sodium borohydride. The resulting product is then purified using column chromatography to obtain the final compound.

Scientific Research Applications

(3,6-Dichloro-1-benzothiophen-2-yl)-(3-hydroxypiperidin-1-yl)methanone has been studied for its potential use in a variety of scientific research applications, including as a tool for investigating the role of the dopamine D3 receptor in the brain. This compound has been shown to selectively bind to the D3 receptor and has been used to study the effects of D3 receptor activation on behavior and physiology.